Cas no 161234-45-3 (3-Hydroxy-hexanoyl-DL-homoserine lactone)

• Product Name: 3-Hydroxy-hexanoyl-DL-homoserine lactone
• CAS No: 161234-45-3
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD31010410
• CID: 4702389
• PubChem ID: 11579405
• Update Time: 2024-03-01

3-Hydroxy-hexanoyl-DL-homoserine lactone Chemical and Physical Properties

Names and Identifiers

• 3OH-C6-HSL RS/RS
• 3-Hydroxy-hexanoyl-DL-homoserine lactone
• 3-hydroxy-C6-homoserine lactone
• CHEBI:177976
• SCHEMBL15930077
• 3-hydroxy-N-(2-oxooxolan-3-yl)hexanamide
• 161234-45-3
• 3-Hydroxy-N-(2-oxotetrahydrofuran-3-yl)hexanamide
• MFCD31010410
• N-(3-hydroxy-pentanoyl)-homoserine lactone

• MDL： MFCD31010410
• Inchi： 1S/C10H17NO4/c1-2-3-7(12)6-9(13)11-8-4-5-15-10(8)14/h7-8,12H,2-6H2,1H3,(H,11,13)
• InChI Key： CRCIHGGZGGATGM-UHFFFAOYSA-N
• SMILES： O1C(C(CC1)NC(CC(CCC)O)=O)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids and derivatives